N-({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)-N,5-dimethyl-2-thiophenecarboxamide

• IUPAC Name: N-[[1-[2-(2-methoxyphenyl)ethyl]piperidin-4-yl]methyl]-N,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C22H30N2O2S/c1-17-8-9-21(27-17)22(25)23(2)16-18-10-13-24(14-11-18)15-12-19-6-4-5-7-20(19)26-3/h4-9,18H,10-16H2,1-3H3
• InChI Key: ZAJQOHMYHNXJFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N(C)CC2CCN(CC2)CCC3=CC=CC=C3OC
• Molecular Formula: C22H30N2O2S
• Molecular Weight: 386.6 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic way of naming organic chemical compounds as recommended by the International Union of Pure and Applied Chemistry. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of atoms in the molecule.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler precursors. The synthesis analysis includes the study of these reactions, their conditions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes studying the reactivity of the compound with different reagents and under different conditions.

Physical And Chemical Properties Analysis

This involves the study of properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties include acidity or basicity, reactivity with other substances, and types of reactions the substance undergoes.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how it exerts its effect at the molecular level.

Safety and Hazards

This involves the study of the compound’s toxicity, flammability, environmental impact, and precautions to be taken while handling and storing the compound.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to fully understand the compound’s properties, or new methods to synthesize the compound more efficiently or from renewable resources.